Cas no 1694097-17-0 (4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole)

• Product Name: 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole
• CAS No: 1694097-17-0
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6088380
• PubChem ID: 103027318
• Update Time: 2025-06-09

4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole
• 1694097-17-0
• EN300-1896883

• Inchi： 1S/C9H15BrN2/c1-4-12-8(3)9(5-6-10)7(2)11-12/h4-6H2,1-3H3
• InChI Key： HCAQKYGLIOKZSN-UHFFFAOYSA-N
• SMILES： BrCCC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole

Introduction to 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole (CAS No. 1694097-17-0)

4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole, with the CAS number 1694097-17-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromoethyl group and an ethyl substituent on the pyrazole ring imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole is characterized by a five-membered heterocyclic ring containing two nitrogen atoms. The bromoethyl group provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives. This flexibility in chemical modification has led to its use in the development of novel compounds with enhanced pharmacological properties.

Recent studies have highlighted the potential of 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that these derivatives effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole has shown promise in the field of oncology. A research team from the University of California reported that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells. Specifically, they found that these derivatives induced apoptosis in human breast cancer cells while sparing normal cells. This selective toxicity makes them attractive candidates for further development as anticancer agents.

The versatility of 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole extends beyond its direct biological activities. It serves as an important building block in the synthesis of more complex molecules with diverse applications. For example, it can be used to introduce bromoalkyl functionalities into other organic frameworks, facilitating the construction of complex architectures with tailored properties. This capability is particularly valuable in the design of prodrugs and targeted drug delivery systems.

In the context of drug discovery and development, the ability to modify the structure of 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole through synthetic chemistry offers significant advantages. Researchers can systematically explore structure-activity relationships (SAR) to optimize the pharmacological profile of derived compounds. This approach has been successfully applied to enhance the potency, selectivity, and pharmacokinetic properties of lead compounds.

The safety profile of 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole is another important consideration in its application as a pharmaceutical intermediate. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. These findings support its potential for further development into therapeutic agents with minimal adverse effects.

In conclusion, 4-(2-bromoethyl)-1-ethyl-3,5-dimethyl-1H-pyrazole (CAS No. 1694097-17-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel bioactive molecules with therapeutic value. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, further solidifying its importance in the field.